Cas no 141446-70-0 (Octanoic acid, 8-(nonylamino)-, methyl ester)

Octanoic acid, 8-(nonylamino)-, methyl ester structure
141446-70-0 structure
Product Name:Octanoic acid, 8-(nonylamino)-, methyl ester
CAS No:141446-70-0
MF:C18H37NO2
MW:299.491885900497
CID:1307081
PubChem ID:15669354
Update Time:2025-04-20

Octanoic acid, 8-(nonylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 8-(nonylamino)-, methyl ester
    • methyl 8-(nonylamino)octanoate
    • 141446-70-0
    • methyl 9-azastearate
    • DTXSID00576619
    • Inchi: 1S/C18H37NO2/c1-3-4-5-6-7-10-13-16-19-17-14-11-8-9-12-15-18(20)21-2/h19H,3-17H2,1-2H3
    • InChI Key: ONGZGJQQXURCGR-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCCCNCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 299.28261
  • Monoisotopic Mass: 299.282429423g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 17
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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